1-(4-chlorophenyl)-4-isobutylhexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide

• IUPAC Name: 4-(4-chlorophenyl)-1-(2-methylpropyl)-6,6-dioxo-4a,5,7,7a-tetrahydro-2H-thieno[3,4-b]pyrazin-3-one
• InChI: InChI=1S/C16H21ClN2O3S/c1-11(2)7-18-8-16(20)19(13-5-3-12(17)4-6-13)15-10-23(21,22)9-14(15)18/h3-6,11,14-15H,7-10H2,1-2H3
• InChI Key: ANPFDDAXPMKPNQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1CC(=O)N(C2C1CS(=O)(=O)C2)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H21ClN2O3S
• Molecular Weight: 356.9 g/mol
• CAS No.: 1040696-55-6

Description

1-(4-chlorophenyl)-4-isobutylhexahydrothieno[3,4-b]pyrazin-2(1H)-one 6,6-dioxide is a useful research compound. Its molecular formula is C16H21ClN2O3S and its molecular weight is 356.87. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Heterocyclic Fused Sulfones Preparation : This compound is a part of research studies focused on synthesizing heterocyclic fused 2,5-dihydrothiophene S,S-dioxides, which serve as precursors to heterocyclic o-quinodimethanes. These compounds are obtained through reactions involving sulfur dioxide and undergo further transformations to yield pyrazole fused sulfones. The study highlights the potential of these compounds in generating a range of dienophiles through heating, showcasing their versatility in synthetic chemistry (Chaloner et al., 1992).

Thieno[3,4-c]pyrazoles Synthesis : Another aspect of its application is in the mild one-pot synthesis of thieno[3,4-c]pyrazoles, demonstrating the compound's role in regioselective transformations that yield various pyrazole analogues. This showcases its utility in creating structurally diverse and potentially bioactive molecules through efficient synthetic routes (Baraldi et al., 1998).

Material Science Applications

Dielectric Properties : The compound's structural analogues have been studied for their dielectric properties, indicating potential applications in material sciences, especially in the development of materials with specific electronic or optical characteristics. These studies provide insights into how variations in molecular structure can influence the electrical conductivity and dielectric behavior of organic compounds, which is crucial for the design of novel materials for electronic applications (Zeyada et al., 2016).

Supramolecular Chemistry

Self-Assembly and Supramolecular Structures : Research into the self-assembly of pentaphenol adducts, which form 3D network and ladder-type supramolecular structures, highlights the relevance of compounds with similar structural motifs in the study of molecular recognition and the design of supramolecular architectures. These findings are pivotal for understanding the principles of self-assembly and designing new materials with complex structural features (Jayaraman et al., 2006).

Photovoltaic Research

Conjugated Polymers for Photovoltaic Applications : The synthesis and characterization of bridged bithiophene-based conjugated polymers, which are related to the chemical structure of the compound , underline its potential application in the development of photovoltaic materials. These studies focus on adjusting the acceptor strength in polymers to optimize their photovoltaic properties, demonstrating the compound's relevance in renewable energy research (Chen et al., 2010).